2-Cyclopropoxy-4-iodo-N-methylbenzamide
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Description
2-Cyclopropoxy-4-iodo-N-methylbenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 2-position, an iodine atom at the 4-position, and an N-methyl group on the benzamide backbone. The N-methyl group enhances lipophilicity, which could influence bioavailability and metabolic stability.
Properties
Molecular Formula |
C11H12INO2 |
|---|---|
Molecular Weight |
317.12 g/mol |
IUPAC Name |
2-cyclopropyloxy-4-iodo-N-methylbenzamide |
InChI |
InChI=1S/C11H12INO2/c1-13-11(14)9-5-2-7(12)6-10(9)15-8-3-4-8/h2,5-6,8H,3-4H2,1H3,(H,13,14) |
InChI Key |
JNVKRLIOWHIMDU-UHFFFAOYSA-N |
Canonical SMILES |
CNC(=O)C1=C(C=C(C=C1)I)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Cyclopropoxy-4-iodo-N-methylbenzamide typically involves the iodination of a precursor compound followed by the introduction of the cyclopropoxy group. The reaction conditions often require the use of specific reagents and catalysts to ensure the desired product is obtained with high purity.
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. These methods often include the use of automated reactors and continuous flow systems to ensure consistent production quality.
Chemical Reactions Analysis
Types of Reactions
2-Cyclopropoxy-4-iodo-N-methylbenzamide can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.
Reduction: Reduction reactions can be performed to modify the iodine atom or other functional groups.
Substitution: The iodine atom can be substituted with other groups using appropriate reagents.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent, are carefully controlled to achieve the desired outcomes.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated products, while substitution reactions can introduce various functional groups in place of the iodine atom.
Scientific Research Applications
2-Cyclopropoxy-4-iodo-N-methylbenzamide has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.
Industry: The compound can be used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-Cyclopropoxy-4-iodo-N-methylbenzamide involves its interaction with specific molecular targets. The cyclopropoxy group and iodine atom play crucial roles in its binding affinity and reactivity. The compound may interact with enzymes or receptors, leading to changes in their activity and subsequent biological effects.
Comparison with Similar Compounds
Key Compounds:
N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide (): Features a methoxy group (2-position), methyl (4-position), and N-(4-chlorophenyl) substituent.
2-Cyclopropoxy-4-iodo-N-methylbenzamide : Cyclopropoxy (2-position), iodine (4-position), and N-methyl group.
Spectrofluorometric Behavior
The methoxy and chloro substituents in N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide enhance fluorescence intensity due to electron-donating effects and minimal steric hindrance . In contrast, the iodine atom in 2-Cyclopropoxy-4-iodo-N-methylbenzamide is expected to reduce fluorescence via spin-orbit coupling, a phenomenon observed in iodinated aromatics. The cyclopropoxy group’s strain may further distort the π-conjugation, altering emission properties compared to methoxy analogs.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
